Cas no 128464-32-4 (2,5-Pyrrolidinedione,1-(2-bromoacetyl)-)

• Product Name: 2,5-Pyrrolidinedione,1-(2-bromoacetyl)-
• CAS No: 128464-32-4
• MF: C₆H₆BrNO₃
• MW: 220.02074098587
• CID: 103007
• PubChem ID: 45080681
• Update Time: 2025-04-18

2,5-Pyrrolidinedione,1-(2-bromoacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-(2-bromoacetyl)-
• 2,5-Pyrrolidinedione, 1-(bromoacetyl)- (9CI)
• 1-(2-bromoacetyl)pyrrolidine-2,5-dione
• 128464-32-4

• Inchi： 1S/C6H6BrNO3/c7-3-6(11)8-4(9)1-2-5(8)10/h1-3H2
• InChI Key： ODZCFWBINWBUAU-UHFFFAOYSA-N
• SMILES： BrCC(N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 218.95308
• Monoisotopic Mass: 218.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 54.45